Cas no 89585-27-3 (1-Butanesulfonic acid, 4-(ethylamino)-)

• Product Name: 1-Butanesulfonic acid, 4-(ethylamino)-
• CAS No: 89585-27-3
• MF: C₆H₁₅NO₃S
• MW: 181.253200769424
• CID: 595740
• PubChem ID: 19077025
• Update Time: 2025-04-19

1-Butanesulfonic acid, 4-(ethylamino)- Chemical and Physical Properties

Names and Identifiers

• 1-Butanesulfonic acid, 4-(ethylamino)-
• 4-(ethylamino)butane-1-sulfonic acid
• 89585-27-3
• 4-(ETHYLAMINO)BUTANE-1-SULFONICACID
• SCHEMBL353650
• DTXSID80597847
• 4-(ethylamino)-1-butanesulfonic acid
• KZHUATYDDMJYAJ-UHFFFAOYSA-N

• MDL： N/A
• Inchi： 1S/C6H15NO3S/c1-2-7-5-3-4-6-11(8,9)10/h7H,2-6H2,1H3,(H,8,9,10)
• InChI Key： KZHUATYDDMJYAJ-UHFFFAOYSA-N
• SMILES： S(CCCCNCC)(=O)(=O)O

Computed Properties

• Exact Mass: 181.07726451g/mol
• Monoisotopic Mass: 181.07726451g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 6
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.5
• Topological Polar Surface Area: 74.8Ų